Cas no 253787-45-0 (Methyl 8-Bromoquinoline-5-carboxylate)
253787-45-0 structure
Product Name:Methyl 8-Bromoquinoline-5-carboxylate
CAS No:253787-45-0
MF:C11H8BrNO2
MW:266.090722084045
MDL:MFCD12963565
CID:239174
Update Time:2025-04-19
Methyl 8-Bromoquinoline-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 8-bromoquinoline-5-carboxylate
- 5-Quinolinecarboxylicacid, 8-bromo-, methyl ester
- 8-bromo-5-Quinolinecarboxylic acid methyl ester
- methyl-8-bromoquinoline-5-carboxylate
- A5123
- 2055AB
- AX8216933
- ST2413490
- Methyl 8-Bromoquinoline-5-carboxylate
-
- MDL： MFCD12963565
- Inchi： 1S/C11H8BrNO2/c1-15-11(14)8-4-5-9(12)10-7(8)3-2-6-13-10/h2-6H,1H3
- InChI Key： CSGDGTYOZTXOBR-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=O)OC)C2=CC=CN=C21
Computed Properties
- Exact Mass: 264.97400
- Monoisotopic Mass: 264.974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2
Experimental Properties
- Density: 1.557
- Boiling Point: 383.1°C at 760 mmHg
- Flash Point: 185.531 °C
- PSA: 39.19000
- LogP: 2.78390
Methyl 8-Bromoquinoline-5-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
Methyl 8-Bromoquinoline-5-carboxylate Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 8-Bromoquinoline-5-carboxylate Pricemore >>
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| Fluorochem | 043926-250mg |
Methyl 8-Bromoquinoline-5-carboxylate |
253787-45-0 | 90% | 250mg |
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253787-45-0 | 97% | 250mg |
1494CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QZ553-5g |
Methyl 8-Bromoquinoline-5-carboxylate |
253787-45-0 | 97% | 5g |
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| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M842740-100mg |
Methyl 8-bromoquinoline-5-carboxylate |
253787-45-0 | 97% | 100mg |
844.20 | 2021-05-17 |
Methyl 8-Bromoquinoline-5-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:253787-45-0)Methyl 8-Bromoquinoline-5-carboxylate
Order Number:A5123
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):719.0/1318.0
Email:sales@amadischem.com
Methyl 8-Bromoquinoline-5-carboxylate Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:253787-45-0)Methyl 8-Bromoquinoline-5-carboxylate
Purity:99%/99%
Quantity:5g/10g
Price ($):719.0/1318.0